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Compound of Interest

Compound Name: 3-Amino-4-methoxybenzanilide

Cat. No.: B094723

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of 3-
Amino-4-methoxybenzanilide (CAS No. 120-35-4).

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle 3-Amino-4-methoxybenzanilide
with appropriate personal protective equipment (PPE). This compound can cause skin, eye,
and respiratory irritation[1][2].

Required Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards|3].

» Skin Protection: Use impervious, fire/flame-resistant clothing and protective gloves[2][3][4].

e Respiratory Protection: If dust formation is likely or exposure limits are exceeded, use a full-
face particle respirator approved under government standards such as NIOSH (US) or CEN
(EV)3][5]-

Step-by-Step Disposal Protocol
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The recommended method for the disposal of 3-Amino-4-methoxybenzanilide is through a
licensed professional waste disposal service.

1. Collection and Storage of Waste:

o Carefully sweep up the solid material, avoiding dust formation[4][5].
» Place the waste into a suitable, closed, and clearly labeled container for disposal[3][5].
o Store the container in a dry, sealed place pending disposal[5].

2. Professional Disposal:

» Contact a licensed professional waste disposal company to handle the material[5].

 Offer surplus and non-recyclable solutions to the licensed disposal company[5].

o The preferred method of destruction is incineration in a chemical incinerator equipped with
an afterburner and scrubber[5]. Extra care should be taken during ignition as the material
may be highly flammable[5].

3. Disposal of Contaminated Packaging:

o Contaminated packaging should be treated as the unused product and disposed of
accordingly[5].
» Disposal must be carried out in accordance with official regulations[6].

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Amino-4-methoxybenzanilide,
providing a reference for its physical and toxicological properties.
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Property Value Source
Physical State Solid, Powder [3]
Melting Point 154 °C [3]

Oral LD50 (Rat) > 2000 mg/kg bw [3]
Dermal LD50 (Rat) > 2000 mg/kg bw [3]

o , > 10,000 mg/L (96 h, Danio
Toxicity to Fish (LC50) ) [3]
rerio)

Toxicity to Microorganisms > 250 mg/L (3 h, Activated 3]
(EC50) Sludge)

Disposal Workflow

The logical flow for the proper disposal of 3-Amino-4-methoxybenzanilide is illustrated in the
diagram below.
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Caption: Workflow for the safe disposal of 3-Amino-4-methoxybenzanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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